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Introduction

TiaS (tRNAIle2 2-agmatinylcytidine synthetase) is an essential enzyme found in many archaea

responsible for the synthesis of agmatidine (agm2C), a modified nucleoside, at the wobble

position of the anticodon of tRNAIle.[1][2] This modification is crucial for the correct decoding of

the AUA codon, preventing its misreading as the methionine codon AUG.[1][2] The TiaS

enzyme utilizes agmatine and ATP to convert a cytidine residue on the tRNA to agmatidine.[1]

[2] Understanding the activity of TiaS is critical for research into archaeal genetics, the

evolution of the genetic code, and as a potential target for novel antimicrobial agents. This

document provides a detailed protocol for an in vitro enzyme assay to determine the activity of

TiaS by quantifying the synthesis of agmatidine.

Agmatidine Biosynthesis Pathway

The synthesis of agmatidine by TiaS is a key step in the modification of tRNAIle. The overall

pathway begins with the synthesis of agmatine from arginine, which is then utilized by TiaS to

modify the tRNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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